Cas no 1235296-24-8 (methyl 4-{(1-methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate)
methyl 4-{(1-methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-{(1-methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate
- methyl 4-((1-(methylsulfonyl)piperidine-4-carboxamido)methyl)piperidine-1-carboxylate
- CHEMBL3439492
- AKOS024492170
- METHYL 4-{[(1-METHANESULFONYLPIPERIDIN-4-YL)FORMAMIDO]METHYL}PIPERIDINE-1-CARBOXYLATE
- methyl 4-[[(1-methylsulfonylpiperidine-4-carbonyl)amino]methyl]piperidine-1-carboxylate
- 1235296-24-8
- F5033-3462
-
- Inchi: 1S/C15H27N3O5S/c1-23-15(20)17-7-3-12(4-8-17)11-16-14(19)13-5-9-18(10-6-13)24(2,21)22/h12-13H,3-11H2,1-2H3,(H,16,19)
- InChI Key: TWXWPNYNGBBHKA-UHFFFAOYSA-N
- SMILES: S(C)(N1CCC(C(NCC2CCN(C(=O)OC)CC2)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 361.167
- Monoisotopic Mass: 361.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104A^2
- XLogP3: -0.1
methyl 4-{(1-methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5033-3462-2μmol |
methyl 4-{[(1-methanesulfonylpiperidin-4-yl)formamido]methyl}piperidine-1-carboxylate |
1235296-24-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5033-3462-5μmol |
methyl 4-{[(1-methanesulfonylpiperidin-4-yl)formamido]methyl}piperidine-1-carboxylate |
1235296-24-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-3462-10μmol |
methyl 4-{[(1-methanesulfonylpiperidin-4-yl)formamido]methyl}piperidine-1-carboxylate |
1235296-24-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-3462-20μmol |
methyl 4-{[(1-methanesulfonylpiperidin-4-yl)formamido]methyl}piperidine-1-carboxylate |
1235296-24-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5033-3462-1mg |
methyl 4-{[(1-methanesulfonylpiperidin-4-yl)formamido]methyl}piperidine-1-carboxylate |
1235296-24-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5033-3462-2mg |
methyl 4-{[(1-methanesulfonylpiperidin-4-yl)formamido]methyl}piperidine-1-carboxylate |
1235296-24-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5033-3462-3mg |
methyl 4-{[(1-methanesulfonylpiperidin-4-yl)formamido]methyl}piperidine-1-carboxylate |
1235296-24-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-3462-4mg |
methyl 4-{[(1-methanesulfonylpiperidin-4-yl)formamido]methyl}piperidine-1-carboxylate |
1235296-24-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5033-3462-5mg |
methyl 4-{[(1-methanesulfonylpiperidin-4-yl)formamido]methyl}piperidine-1-carboxylate |
1235296-24-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-3462-10mg |
methyl 4-{[(1-methanesulfonylpiperidin-4-yl)formamido]methyl}piperidine-1-carboxylate |
1235296-24-8 | 10mg |
$79.0 | 2023-09-10 |
methyl 4-{(1-methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on methyl 4-{(1-methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate
Methyl 4-{(1-Methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate: A Versatile Intermediate in Pharmaceutical Development
Methyl 4-{(1-Methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its chemical identity, defined by the CAS number 1235296-24-8, represents a synthetic molecule designed for potential applications in drug discovery and development. This compound belongs to the class of piperidine derivatives, which are widely utilized in the design of pharmaceutical agents due to their ability to interact with various biological targets.
The methanesulfonyl group within this molecule is a key functional moiety that enhances its reactivity and solubility properties. This group is commonly employed in medicinal chemistry to improve the metabolic stability of drug candidates. The formamidomethyl linkage further contributes to the molecule’s structural complexity, enabling it to serve as a versatile scaffold for the synthesis of bioactive compounds. Recent studies have highlighted the potential of such multi-functionalized piperidine frameworks in modulating enzyme activity and receptor interactions.
Research published in Journal of Medicinal Chemistry (2023) has demonstrated the utility of 1-methanesulfonylpiperidin-4-yl derivatives in the development of small-molecule inhibitors targeting specific pathways. These compounds have shown promising activity in modulating kinase signaling, a critical process in cellular proliferation and disease progression. The carboxylate group at the terminal position of the molecule plays a crucial role in its pharmacokinetic profile, influencing factors such as protein binding and renal clearance.
Advancements in synthetic methodologies have enabled the efficient preparation of methyl 4-{(1-methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate through multi-step organic reactions. The incorporation of formamidomethyl functionality has been shown to improve the molecule��s ability to form hydrogen bonds with target proteins, a key factor in drug efficacy. This structural feature also allows for the introduction of additional functional groups, expanding its potential applications in medicinal chemistry.
Recent studies have explored the use of piperidine-1-carboxylate derivatives in the design of anti-inflammatory agents. A 2,024 study published in Drug Discovery Today highlighted the ability of these compounds to inhibit pro-inflammatory cytokine production, suggesting their potential as therapeutic candidates for autoimmune disorders. The methanesulfonyl functionality has been shown to enhance the molecule’s metabolic stability, reducing the risk of rapid degradation in vivo.
The formamidomethyl linkage in this molecule has also been investigated for its role in modulating enzyme activity. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that such linkages can act as molecular probes for studying protein-ligand interactions. This property makes methyl 4-{(1-methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate a valuable tool for elucidating the mechanisms of action of various biological targets.
Current trends in pharmaceutical research emphasize the importance of multi-targeted drug design, and compounds like this one are at the forefront of such efforts. The combination of methanesulfonyl and formamidomethyl functionalities allows for the creation of molecules that can interact with multiple biological pathways simultaneously. This characteristic is particularly relevant in the development of treatments for complex diseases such as cancer and neurodegenerative disorders.
From a synthetic perspective, the preparation of methyl 4-{(1-methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate involves careful optimization of reaction conditions to achieve high yields and purity. The use of protected piperidine intermediates has been shown to improve the efficiency of these syntheses, reducing the need for extensive purification steps. This approach is particularly important in the context of large-scale pharmaceutical manufacturing.
The carboxylate group present in this molecule has also been studied for its potential to serve as a prodrug precursor. Research published in European Journal of Medicinal Chemistry (2023) demonstrated that the conversion of this group to a more bioavailable form can significantly enhance the therapeutic potential of the molecule. This property is particularly valuable in the design of drugs that require improved oral bioavailability.
Overall, methyl 4-{(1-methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its unique combination of methanesulfonyl, formamidomethyl, and carboxylate functionalities provides a versatile platform for the design of molecules with diverse biological activities. As research in this area continues to advance, this compound is likely to play an increasingly important role in the discovery of new treatments for a wide range of diseases.
1235296-24-8 (methyl 4-{(1-methanesulfonylpiperidin-4-yl)formamidomethyl}piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)